Cas no 113969-86-1 (2-propylsulfanylpyridine-4-carbonyl chloride)

2-propylsulfanylpyridine-4-carbonyl chloride structure
113969-86-1 structure
Product Name:2-propylsulfanylpyridine-4-carbonyl chloride
CAS No:113969-86-1
MF:C9H10ClNOS
MW:215.699800014496
CID:2612043
PubChem ID:71337930
Update Time:2025-04-21

2-propylsulfanylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-propylsulfanylpyridine-4-carbonyl chloride
    • 113969-86-1
    • 2-(Propylsulfanyl)pyridine-4-carbonyl chloride
    • DTXSID30765574
    • Inchi: 1S/C9H10ClNOS/c1-2-5-13-8-6-7(9(10)12)3-4-11-8/h3-4,6H,2,5H2,1H3
    • InChI Key: RBWRSEFWIFEUEK-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CN=C(C=1)SCCC)=O

Computed Properties

  • Exact Mass: 215.0171628Da
  • Monoisotopic Mass: 215.0171628Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.3Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD